Cas no 117309-49-6 (2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid)

• Product Name: 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid
• CAS No: 117309-49-6
• MF: C₁₄H₁₂FNO₄S
• MW: 309.312786102295
• MDL: MFCD00173006
• CID: 163065
• PubChem ID: 500045
• Update Time: 2025-05-26

2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenylsulfonamido)-2-phenylacetic acid
• 2-([(4-FLUOROPHENYL)SULFONYL]AMINO)-2-PHENYLACETIC ACID
• 2-{[(4-fluorophenyl)sulfonyl]aMino}-2-phenylacetic acid
• Benzeneacetic acid, a-[[(4-fluorophenyl)sulfonyl]amino]-,(S)- (9CI)
• 2-[(4-fluorophenyl)sulfonylamino]-2-phenylacetic acid
• N-(4-FLUOROBENZENESULFONYL)PHENYLGLYCINE
• 2-(4-FLUOROBENZENESULFAMIDO)-2-PHENYLACETIC ACID
• 2-(4-FLUOROBENZENESULPHAMIDO)-2-PHENYLACETIC ACID
• CS-0236417
• Oprea1_331682
• SMR000337809
• SR-01000480172
• 117309-49-6
• NSC626933
• DTXSID80333328
• (((4-Fluorophenyl)sulfonyl)amino)(phenyl)acetic acid
• HMS2599C21
• MFCD00173006
• SR-01000480172-1
• [(4-Fluorobenzene-1-sulfonyl)amino](phenyl)acetic acid
• EN300-1708870
• AB00114548-01
• J-505999
• SCHEMBL2013525
• 2-(4-fluorobenzenesulfonamido)-2-phenylacetic acid
• Oprea1_202607
• 10G-376S
• CHEMBL285641
• Benzeneacetic acid,a-[[(4-fluorophenyl)sulfonyl]amino]-,(S)-(9ci)
• BB 0219401
• 250714-71-7
• Fmoc-(R)-3-Amino-3-(2-fluoro-phenyl)-propionicacid
• 2-{[(4-Fluorophenyl)sulfonyl]amino}-2-phenylacetic acid (Bes(4-F)-DL-Phg-OH)
• Cambridge id 6657211
• FT-0642869
• AKOS001656227
• MLS000755412
• AKOS016047487
• 2-[[(4-fluorophenyl)sulfonyl]amino]-2-phenylacetic acid
• 2-[(4-fluorophenyl)sulfonylamino]-2-phenyl-acetic acid
• NSC626934
• 2-(4-fluorobenzenesulfonamido)-2-phenylaceticacid
• 2-(4-Fluorobenzenesulphamido)-2-phenylaceticacid97%
• DB-041362
• G29413
• {[(4-fluorophenyl)sulfonyl]amino}(phenyl)acetic acid
• 2-((4-FLUOROPHENYL)SULFONAMIDO)-2-PHENYLACETIC ACID
• STL023472
• BBL028322
• 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid

• MDL： MFCD00173006
• Inchi： 1S/C14H12FNO4S/c15-11-6-8-12(9-7-11)21(19,20)16-13(14(17)18)10-4-2-1-3-5-10/h1-9,13,16H,(H,17,18)
• InChI Key： RDYJUVZFLCNBPH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC(C(=O)O)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 309.04700
• Monoisotopic Mass: 308.039282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7
• XLogP3: 2.3

Experimental Properties

• Density: 1.426
• Melting Point: 179-181°C
• Boiling Point: 490.4°Cat760mmHg
• Flash Point: 250.4°C
• PSA: 91.85000
• LogP: 3.40160

2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid

Introduction to 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid (CAS No. 117309-49-6)

2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid (CAS No. 117309-49-6) is a synthetic organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FPSA, is characterized by its sulfonylamino and phenylacetic acid functionalities, which confer it with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid consists of a phenylacetic acid moiety attached to a sulfonylamino group, which is itself linked to a 4-fluorophenyl ring. This intricate arrangement provides the molecule with distinct physicochemical properties, such as high solubility in polar solvents and low toxicity, making it an attractive candidate for various pharmaceutical formulations.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that FPSA effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, thereby reducing inflammation and pain.

Beyond its anti-inflammatory effects, 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid has also shown promise in the field of cancer research. Research conducted at the National Institutes of Health (NIH) revealed that FPSA can selectively inhibit the growth of certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism behind this activity is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid have also been extensively studied. Clinical trials have shown that FPSA exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These characteristics make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid has been investigated for its use as a chemical probe in various biological assays. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for studying protein function and interactions. For example, researchers at the University of California, San Francisco (UCSF) used FPSA as a probe to investigate the role of certain enzymes in metabolic pathways, leading to new insights into disease mechanisms.

The synthesis of 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid involves several well-established organic reactions, including sulfonation, amidation, and esterification steps. The efficiency and scalability of these synthetic routes have been optimized to meet the demands of both academic research and industrial production. This has facilitated the widespread availability of FPSA for various applications in both basic research and drug development.

In conclusion, 2-{(4-Fluorophenyl)sulfonylamino}-2-phenylacetic Acid (CAS No. 117309-49-6) is a versatile compound with significant potential in multiple areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with a range of biological activities, making it an attractive candidate for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.